Cas no 49669-26-3 (2,2'-Bipyridine-6,6'-dicarbaldehyde)

• Product Name: 2,2'-Bipyridine-6,6'-dicarbaldehyde
• CAS No: 49669-26-3
• MF: C₁₂H₈N₂O₂
• MW: 212.2041
• MDL: MFCD06771787
• CID: 932594
• PubChem ID: 4975903
• Update Time: 2025-06-29

2,2'-Bipyridine-6,6'-dicarbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,2''-bipyridine-6,6''-dicarbaldehyde
• 2,2'-BIPYRIDYL-6,6'-DICARBALDEHYDE
• 6-(6-formylpyridin-2-yl)pyridine-2-carbaldehyde
• 2,2'-BIPYRIDINE-6,6'-DICARBALDEHYDE
• 2,2'-BIPYRIDINE-3,3'DIOL
• 2,2'-bipyridine-6,6'-dicarboxaldehyde
• 2,2'-bipyridinyl-6,6'-dicarboxaldehyde
• 6,6'-diformyl-2,2'-bipyridine
• 6,6'-diformyl-2,2'-bipyridyl
• [2,2'-bipyridine]-6,6'-dicarbaldehyde
• BPAL51
• STK607982
• MFCD06771787
• CS-0089091
• SCHEMBL2151538
• BS-45539
• AC9829
• 49669-26-3
• [2,2 inverted exclamation mark -Bipyridine]-6,6 inverted exclamation mark -dicarbaldehyde
• [2,2'-Bipyridine]-6,6'-dicarboxaldehyde, 6-(6-formylpyridin-2-yl)pyridine-2-carbaldehyde
• J-400157
• YSCH0125
• SY253011
• [2,2?-BIPYRIDINE]-6,6?-DICARBALDEHYDE
• 2,2 inverted exclamation mark(R)-bipyridine-6,6 inverted exclamation mark -dicarboxaldehyde
• AKOS005543889
• DTXSID90407201
• 2,2'-Bipyridine-6,6'-dicarbaldehyde

• MDL： MFCD06771787
• Inchi： 1S/C12H8N2O2/c15-7-9-3-1-5-11(13-9)12-6-2-4-10(8-16)14-12/h1-8H
• InChI Key： NHWCJRHPJLHJPL-UHFFFAOYSA-N
• SMILES： O=C([H])C1C([H])=C([H])C([H])=C(C2=C([H])C([H])=C([H])C(C([H])=O)=N2)N=1

Computed Properties

• Exact Mass: 212.05900
• Monoisotopic Mass: 212.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.9
• XLogP3: 1.1

Experimental Properties

• Density: 1.289±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 236-237 ºC
• Solubility: Slightly soluble (2.8 g/l) (25 º C),
• PSA: 59.92000
• LogP: 1.76860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 2,2'-Bipyridine-6,6'-dicarbaldehyde

Introduction to 2,2'-Bipyridine-6,6'-dicarbaldehyde (CAS No. 49669-26-3)

2,2'-Bipyridine-6,6'-dicarbaldehyde, with the chemical formula C₁₀H₆N₂O₂, is a highly versatile and significant compound in the field of coordination chemistry and pharmaceutical research. Its unique structure, featuring two pyridine rings connected by a carbaldimine bridge, makes it an excellent ligand and intermediate in the synthesis of various complex molecules. This compound has garnered considerable attention due to its applications in catalysis, material science, and particularly in the development of novel pharmaceutical agents.

The CAS number 49669-26-3 uniquely identifies this substance and distinguishes it from other isomers or derivatives. The presence of aldehyde groups at the 6-position of each pyridine ring enhances its reactivity, making it a valuable building block for further functionalization. This reactivity has been exploited in numerous synthetic pathways, enabling the creation of intricate metal complexes that exhibit a wide range of properties.

In recent years, 2,2'-Bipyridine-6,6'-dicarbaldehyde has been extensively studied for its role in the development of metal-organic frameworks (MOFs) and coordination polymers. These materials are of immense interest due to their potential applications in gas storage, separation technologies, and as catalysts. The aldehyde functionalities facilitate coordination with various transition metals, leading to stable and well-defined structures that can be tailored for specific functionalities.

The compound's significance extends into the realm of pharmaceuticals, where it serves as a key intermediate in the synthesis of bioactive molecules. For instance, derivatives of 2,2'-Bipyridine-6,6'-dicarbaldehyde have been investigated for their antimicrobial and anticancer properties. The ability to form stable complexes with metals such as ruthenium and platinum has opened up new avenues for developing metallodrugs that can target specific biological pathways.

Recent advancements in computational chemistry have further highlighted the importance of 2,2'-Bipyridine-6,6'-dicarbaldehyde. Molecular modeling studies have revealed insights into its binding interactions with metal ions and other ligands, providing a foundation for rational drug design. These studies have demonstrated that subtle modifications to the structure can significantly alter the properties of the resulting complexes, offering a powerful tool for tailoring materials for specific applications.

The compound's role in catalysis is another area where it has made significant contributions. Metal complexes derived from 2,2'-Bipyridine-6,6'-dicarbaldehyde have been employed as catalysts in various organic transformations, including oxidation reactions and cross-coupling reactions. These catalytic systems are highly efficient and selective, making them attractive for industrial applications. The aldehyde groups not only participate in coordination but also serve as handles for further functionalization, allowing for the design of catalysts with enhanced performance.

In summary, 2,2'-Bipyridine-6,6'-dicarbaldehyde (CAS No. 49669-26-3) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it an invaluable tool in coordination chemistry, material science, and pharmaceutical research. As research continues to uncover new applications and synthetic strategies involving this compound, its importance is likely to grow even further.